Cas no 1351649-24-5 (1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea)

• Product Name: 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea
• CAS No: 1351649-24-5
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 5919924
• PubChem ID: 56764181
• Update Time: 2025-10-28

1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea
• F5857-2612
• 1-(2-hydroxy-2-naphthalen-1-ylethyl)-3-thiophen-2-ylurea
• VU0525018-1
• AKOS024523838
• 1351649-24-5
• 1-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-3-(thiophen-2-yl)urea
• 1-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-3-(thiophen-2-yl)urea

• Inchi： 1S/C17H16N2O2S/c20-15(11-18-17(21)19-16-9-4-10-22-16)14-8-3-6-12-5-1-2-7-13(12)14/h1-10,15,20H,11H2,(H2,18,19,21)
• InChI Key： NBHQZXXBYWUJJF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(NCC(C1=CC=CC2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.6Ų

Additional information on 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea

Introduction to 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea (CAS No. 1351649-24-5) and Its Emerging Applications in Chemical Biology

1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea, identified by the CAS number 1351649-24-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique molecular framework and potential biological activities. This compound features a hybrid structure comprising a naphthalene ring, a thiophene moiety, and a urea functional group, which collectively contribute to its distinctive chemical and pharmacological properties. The presence of both hydroxyl and urea functionalities enhances its reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular design of 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological targets, particularly enzymes and receptors involved in critical cellular pathways. The naphthalene ring, known for its ability to engage in π-stacking interactions, may contribute to the compound's binding affinity and selectivity, while the thiophene unit introduces additional conformational flexibility and electronic properties that can be exploited for fine-tuning biological activity.

In the context of current research, 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yl)urea has been investigated for its potential role in modulating inflammatory responses and oxidative stress pathways. Studies suggest that the compound's structural features may enable it to interact with key signaling molecules such as kinases and transcription factors, thereby influencing pathways relevant to chronic diseases. The hydroxyl group, in particular, has been implicated in redox-sensitive mechanisms, allowing the compound to exhibit dose-dependent effects depending on cellular microenvironments.

One of the most compelling aspects of 1-2-hydroxy-2-(naphthalen-1-yl)ethyl-3-(thiophen-2-yliurea) is its versatility as a chemical probe. Researchers have leveraged its scaffold to develop derivatives with enhanced potency or altered pharmacokinetic profiles. For instance, modifications at the thiophene ring have been shown to influence metabolic stability, while alterations at the naphthalene moiety can affect membrane permeability. These findings underscore the importance of structure-based drug design in optimizing bioactivity and therapeutic efficacy.

The synthesis of 1-2-hydroxy-2-(naphthalen-l)-yl)ethyl-thiophen-l)-yliurea (CAS No. 1351649245) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves condensation reactions between appropriately substituted naphthalenes and thiophenes, followed by urea formation under controlled conditions. Advances in green chemistry principles have encouraged the exploration of solvent-free or aqueous-based synthetic routes, reducing environmental impact while maintaining high yields. Such sustainable approaches align with broader industry trends toward eco-friendly chemical processes.

From a pharmacological perspective, 1-hydroxy-l-naphthalen-l)-yethyl-thiophene-l)-yliurea (CAS No. 1351649245) has demonstrated promise in preclinical models as an inhibitor of certain enzymes implicated in cancer progression. Its ability to disrupt aberrant signaling networks has led to interest in its potential as an adjuvant therapy alongside conventional treatments. Additionally, the compound's structural motifs are reminiscent of natural products known for their bioactivity, suggesting that further derivatization could uncover additional therapeutic applications.

The integration of high-throughput screening (HTS) technologies has accelerated the evaluation of l-naphthalen-l)-yethyl-thiophene-l)-yliurea (CAS No 1351649245) against diverse biological targets. These platforms enable rapid assessment of large libraries of compounds for hits that exhibit desired biological activity. Notably, virtual screening techniques have been employed to predict binding modes and optimize lead structures before experimental validation, streamlining the drug discovery pipeline.

Future directions for research on l-naphthalen-l)-yethyl-thiophene-l)-yliurea (CAS No 1351649245) include exploring its role in neurodegenerative diseases and metabolic disorders. The compound's ability to modulate both central nervous system pathways and peripheral metabolic processes makes it an attractive candidate for multifaceted therapeutic intervention. Collaborative efforts between medicinal chemists and biologists will be essential to translate these findings into clinical applications.

In summary,l-naphthalen-l)-yethyl-thiophene-l)-yliurea (CAS No 1351649245) represents a structurally sophisticated molecule with significant potential in chemical biology and drug development. Its unique combination of functional groups provides a versatile platform for designing novel therapeutics targeting various disease states. As research continues to uncover new biological roles for this compound,l-naphthalen-l)-yethyl-thiophene-l)-yliurea is poised to make meaningful contributions to therapeutic innovation.